Cas no 910629-24-2 ((S)-(oxan-4-yl)(phenyl)methanol)

• Product Name: (S)-(oxan-4-yl)(phenyl)methanol
• CAS No: 910629-24-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 4552167
• PubChem ID: 94892058
• Update Time: 2025-10-05

(S)-(oxan-4-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (αS)-Tetrahydro-α-phenyl-2H-pyran-4-methanol
• (αS)-Tetrahydro-α-phenyl-2H-pyran-4-methanol,99%e.e.
• 2H-Pyran-4-methanol, tetrahydro-α-phenyl-, (αS)-
• (S)-Phenyl(tetrahydro-2H-pyran-4-yl)methanol
• (S)-(oxan-4-yl)(phenyl)methanol
• SCHEMBL17840999
• G68150
• (alphaS)-Tetrahydro-alpha-phenyl-2H-pyran-4-methanol
• (S)-oxan-4-yl(phenyl)methanol
• DTXSID501257368
• (I+/-S)-Tetrahydro-I+/--phenyl-2H-pyran-4-methanol
• 910629-24-2

• Inchi： 1S/C12H16O2/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h1-5,11-13H,6-9H2/t12-/m1/s1
• InChI Key： DAXAFMSSNPTLPA-GFCCVEGCSA-N
• SMILES： [C@H](C1CCOCC1)(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 320.0±15.0 °C at 760 mmHg
• Flash Point: 140.3±14.6 °C
• Vapor Pressure: No data available

(S)-(oxan-4-yl)(phenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (S)-(oxan-4-yl)(phenyl)methanol

Introduction to (S)-(oxan-4-yl)(phenyl)methanol (CAS No. 910629-24-2)

(S)-(oxan-4-yl)(phenyl)methanol (CAS No. 910629-24-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as (S)-1-(tetrahydro-2H-pyran-4-yl)benzyl alcohol, is characterized by its unique structural features, which include a tetrahydrofuran ring and a phenyl group attached to a chiral carbon center. These structural elements contribute to its potential applications in various chemical and biological processes.

The chiral nature of (S)-(oxan-4-yl)(phenyl)methanol makes it an important building block in the synthesis of bioactive molecules and pharmaceuticals. Chiral compounds are essential in drug development due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. Recent studies have highlighted the importance of chiral intermediates in the synthesis of drugs for treating various diseases, including cancer, neurological disorders, and cardiovascular diseases.

In the context of organic synthesis, (S)-(oxan-4-yl)(phenyl)methanol serves as a versatile starting material for the preparation of complex molecules. Its reactivity and functional group compatibility allow for a wide range of transformations, including oxidation, reduction, and coupling reactions. For instance, the hydroxyl group can be readily converted into other functional groups such as ethers, esters, or amines, depending on the desired application. Additionally, the tetrahydrofuran ring can be selectively modified through ring-opening reactions or functionalization at specific positions.

Recent advancements in asymmetric synthesis have further expanded the utility of (S)-(oxan-4-yl)(phenyl)methanol. Techniques such as enantioselective catalysis and chiral auxiliary methods have been developed to efficiently produce this compound with high enantiomeric purity. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation and energy consumption.

In medicinal chemistry, (S)-(oxan-4-yl)(phenyl)methanol has shown promise as a lead compound for drug discovery. Its structural similarity to known bioactive molecules suggests potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory properties and their ability to modulate specific protein-protein interactions. These interactions are crucial in various disease pathways, making them attractive targets for therapeutic intervention.

Clinical trials involving compounds derived from (S)-(oxan-4-yl)(phenyl)methanol have demonstrated promising results in preclinical studies. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and target specific receptors or enzymes involved in disease progression has been a key factor in their development.

Beyond its direct applications in drug development, (S)-(oxan-4-yl)(phenyl)methanol has also found use in other areas of research. In materials science, it has been used as a chiral dopant or modifier in polymer synthesis, leading to the creation of advanced materials with unique optical and mechanical properties. In analytical chemistry, it serves as a chiral selector in chromatographic separations, enabling the efficient resolution of enantiomers.

The safety profile of (S)-(oxan-4-yl)(phenyl)methanol is another important consideration in its use. Extensive toxicological studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, (S)-(oxan-4-yl)(phenyl)methanol (CAS No. 910629-24-2) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and chiral nature make it an essential building block for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.